Cas no 497-06-3 (1-Butene-3,4-diol)

1-Butene-3,4-diol structure
1-Butene-3,4-diol structure
Product Name:1-Butene-3,4-diol
CAS No:497-06-3
MF:C4H8O2
MW:88.1051216125488
MDL:MFCD00239410
CID:330136
PubChem ID:10338
Update Time:2025-04-19

1-Butene-3,4-diol Chemical and Physical Properties

Names and Identifiers

    • 1-Butene-3,4-diol
    • (±)-3-Butene-1,2-Diol
    • 3-BUTENE-1,2-DIOL
    • but-3-ene-1,2-diol
    • 3,4-Dihydroxy-1-butene
    • 1,2-Dihydroxy-3-butene
    • ITMIAZBRRZANGB-UHFFFAOYSA-N
    • ( inverted exclamation markA)-3-Butene-1,2-diol
    • (??)-3-Butene-1,2-diol
    • racemic 1,2-dihydroxy-3-butene
    • (+/-)-3-Butene-1,2-diol
    • CHM0028736
    • TRA0014297
    • FCH1115877
    • V0531
    • SY275096
    • 3,4-Dihydroxy-1-butene, >=99%
    • FT-0693106
    • AI3-07552
    • 497-06-3
    • AS-56827
    • 3-BUTENE-1,2-DIOL, (+/-)-
    • EINECS 207-835-1
    • FT-0690355
    • D79949
    • FT-0695410
    • CCRIS 9376
    • Q27286690
    • NS00042554
    • EN300-123821
    • MFCD00239410
    • PP8001HM3T
    • SB44680
    • SB83789
    • UNII-PP8001HM3T
    • DTXSID60870564
    • 86161-40-2
    • FT-0663939
    • A8597
    • 3,5-Bis(trifluoromethyl)phenylboroicacid
    • AKOS015915711
    • DB-016882
    • DB-312036
    • 3,4-Dihydroxy-1-butene; Erythrol;
    • MDL: MFCD00239410
    • Inchi: 1S/C4H8O2/c1-2-4(6)3-5/h2,4-6H,1,3H2
    • InChI Key: ITMIAZBRRZANGB-UHFFFAOYSA-N
    • SMILES: OC(C=C)CO

Computed Properties

  • Exact Mass: 88.05240
  • Monoisotopic Mass: 88.052429494g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 6
  • Rotatable Bond Count: 2
  • Complexity: 42.8
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.5
  • Topological Polar Surface Area: 40.5
  • Surface Charge: 0
  • Tautomer Count: nothing

Experimental Properties

  • Color/Form: Not determined
  • Density: 1.047 g/mL at 25 °C(lit.)
  • Melting Point: 15.1°C (estimate)
  • Boiling Point: 195 °C/733 mmHg(lit.)
  • Flash Point: 222 °F
  • Refractive Index: n20/D 1.462
  • PSA: 40.46000
  • LogP: -0.47440
  • Vapor Pressure: Not available
  • Solubility: Not determined

1-Butene-3,4-diol Security Information

  • Symbol: GHS07
  • Signal Word:Warning
  • Hazard Statement: H302-H312-H332
  • Warning Statement: P280
  • Hazardous Material transportation number:NONH for all modes of transport
  • WGK Germany:3
  • Hazard Category Code: 20/21/22
  • Safety Instruction: S36
  • FLUKA BRAND F CODES:10
  • Hazardous Material Identification: Xn
  • Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
  • Risk Phrases:R36/37/38; R20/21/22

1-Butene-3,4-diol Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI XIANG HUI YI YAO Technology Co., Ltd.
CB20173-1g
1-Butene-3,4-diol
497-06-3 97%
1g
191.00 2021-07-09
SHANG HAI XIANG HUI YI YAO Technology Co., Ltd.
CB20173-5g
1-Butene-3,4-diol
497-06-3 97%
5g
535.00 2021-07-09
SHANG HAI XIANG HUI YI YAO Technology Co., Ltd.
CB20173-25g
1-Butene-3,4-diol
497-06-3 97%
25g
1375.00 2021-07-09
SHANG HAI XIANG HUI YI YAO Technology Co., Ltd.
CB20173-100g
1-Butene-3,4-diol
497-06-3 97%
100g
3669.00 2021-07-09
TRC
B690165-100mg
1-Butene-3,4-diol
497-06-3
100mg
$ 173.00 2023-09-08
TRC
B690165-1g
1-Butene-3,4-diol
497-06-3
1g
$ 1355.00 2023-09-08
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
SA01790-100ml
But-3-ene-1,2-diol
497-06-3 ≥99%
100ml
¥8798.0 2024-07-19
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
SA01790-25ml
But-3-ene-1,2-diol
497-06-3 ≥99%
25ml
¥2728.0 2024-07-19
abcr
AB493383-5 g
But-3-ene-1,2-diol, 95%; .
497-06-3 95%
5g
€71.50 2023-04-19
abcr
AB493383-25 g
But-3-ene-1,2-diol, 95%; .
497-06-3 95%
25g
€96.80 2023-04-19

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